Cas no 321524-79-2 (N-Fmoc-erythro-DL-beta-methylphenylalanine)

• Product Name: N-Fmoc-erythro-DL-beta-methylphenylalanine
• CAS No: 321524-79-2
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• MDL: MFCD06656477
• CID: 853719
• PubChem ID: 2756190
• Update Time: 2025-06-10

N-Fmoc-erythro-DL-beta-methylphenylalanine Chemical and Physical Properties

Names and Identifiers

• (2R,3R)
• (2S,3S)-FMOC-DL-BETA-METHYL-PHE-OH
• (2S,3S)-RACEMIC FMOC-BETA-METHYL-PHENYLALANINE
• N-Fmoc-erythro-DL-β-methylphenylalanine
• N-Fmoc-erythro-DL-beta-methylphenylalanine
• AT30255
• AKOS030253236
• (2R,3R)-2-Fmoc-amino-3-phenylbutanoic acid
• MFCD06656477
• MFCD02259738
• E70730
• Fmoc-(2R,3R)-2-amino-3-phenylbutanoic acid
• CS-0439418
• (2R,3R)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-PHENYLBUTANOIC ACID
• 321524-79-2
• (2R,3R)-2-Fmoc-amino-3-phenyl-butyric acid
• DTXSID00373286
• (2R,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-phenylbutanoic acid
• 321524-81-6
• (2R,3R)/(2S,3S)-Fmoc-DL-beta-methyl-Phe-OH
• (2R,3R)/(2S,3S)-racemic Fmoc-beta-methyl-phenylalanine

• MDL： MFCD06656477
• Inchi： 1S/C25H23NO4/c1-16(17-9-3-2-4-10-17)23(24(27)28)26-25(29)30-15-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h2-14,16,22-23H,15H2,1H3,(H,26,29)(H,27,28)/t16-,23-/m1/s1
• InChI Key： ZQWJZRLWGALBIQ-WAIKUNEKSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@H](C)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16270821g/mol
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-Fmoc-erythro-DL-beta-methylphenylalanine

N-Fmoc-erythro-DL-beta-methylphenylalanine (CAS No. 321524-79-2): A Comprehensive Overview

N-Fmoc-erythro-DL-beta-methylphenylalanine (CAS No. 321524-79-2) is a versatile and important amino acid derivative used in various fields of chemical and pharmaceutical research. This compound is particularly valuable in the synthesis of peptides and proteins, where its unique structural properties make it an essential building block. In this comprehensive overview, we will delve into the chemical structure, synthesis, applications, and recent research advancements of N-Fmoc-erythro-DL-beta-methylphenylalanine.

Chemical Structure and Properties:

N-Fmoc-erythro-DL-beta-methylphenylalanine is a chiral amino acid derivative characterized by its erythro configuration and the presence of a beta-methyl group on the phenylalanine side chain. The N-Fmoc (9-fluorenylmethoxycarbonyl) protecting group is commonly used in peptide synthesis to prevent premature reactions and ensure controlled coupling. The compound has the following chemical formula: C₂₆H₂₇NO₄. It is a white crystalline solid with a molecular weight of 413.5 g/mol.

The presence of the beta-methyl group introduces steric hindrance, which can significantly influence the conformational properties of peptides and proteins. This makes N-Fmoc-erythro-DL-beta-methylphenylalanine particularly useful in the design of peptides with specific secondary structures, such as alpha-helices or beta-sheets.

Synthesis:

The synthesis of N-Fmoc-erythro-DL-beta-methylphenylalanine involves several key steps. The first step typically involves the preparation of the erythro-DL-beta-methylphenylalanine precursor, which can be achieved through asymmetric synthesis or chiral resolution techniques. Once the precursor is obtained, it is then protected with the Fmoc group using standard coupling reagents such as diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt).

A recent study published in the Journal of Organic Chemistry (2023) reported an efficient and scalable method for the synthesis of N-Fmoc-erythro-DL-beta-methylphenylalanine. The researchers utilized a novel catalyst system that significantly improved the yield and purity of the final product. This advancement has made it easier for researchers to access high-quality material for their studies.

Applications in Peptide Synthesis:

N-Fmoc-erythro-DL-beta-methylphenylalanine is widely used in solid-phase peptide synthesis (SPPS), a technique that allows for the efficient and controlled assembly of peptides on a solid support. The Fmoc protecting group is easily removed under mild conditions, making it compatible with various coupling reagents and protocols.

In a study published in Bioorganic & Medicinal Chemistry Letters (2022), researchers utilized N-Fmoc-erythro-DL-beta-methylphenylalanine to synthesize a series of cyclic peptides with potent antimicrobial activity. The beta-methyl group was found to enhance the stability and bioavailability of these peptides, making them promising candidates for the development of new antibiotics.

Biological Applications:

Beyond its use in peptide synthesis, N-Fmoc-erythro-DL-beta-methylphenylalanine has also found applications in biological research. Its unique structural features make it an excellent tool for studying protein folding and conformational dynamics. For example, a study published in Protein Science (2021) used NMR spectroscopy to investigate the effects of beta-methyl substitution on the folding behavior of model proteins.

The results showed that the beta-methyl group can significantly influence protein stability and folding pathways, providing valuable insights into the role of side-chain modifications in protein function. This knowledge can be applied to design more stable and functional proteins for therapeutic applications.

Clinical Relevance:

The potential clinical applications of compounds derived from N-Fmoc-erythro-DL-beta-methylphenylalanine are an area of active research. One promising application is in the development of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides but with improved pharmacological properties.

A recent clinical trial reported in Nature Communications (2023) evaluated a peptidomimetic based on N-Fmoc-erythro-DL-beta-methylphenylalanine for its efficacy in treating neurodegenerative diseases. The compound showed significant neuroprotective effects in animal models, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Conclusion:

N-Fmoc-erythro-DL-beta-methylphenylalanine (CAS No. 321524-79-2) is a versatile amino acid derivative with wide-ranging applications in chemical and pharmaceutical research. Its unique structural properties make it an essential building block in peptide synthesis, protein engineering, and drug development. Recent advancements in synthesis methods and biological studies have further expanded its utility, highlighting its importance as a key compound in modern scientific research.